Cas no 97844-16-1 (2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl-)

• Product name: 2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl-
• CAS No: 97844-16-1
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 4370496
• PubChem ID: 85517881

2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Inden-2-one, 1,4,5,7a-tetrahydro-1,4,4,7a-tetramethyl-
• 2,2,6,7-TETRAMETHYLBICYCLO[4.3.0]NONA-4,9(1)-DIEN-8-ONE
• Reaxys ID: 5737895
• 97844-16-1
• 2,2,6,7-Tetramethylbicyclo[4.3.0]nona-1(9),4-dien-8-one
• 1,4,5,7a-Tetrahydro-1,4,4,7a-tetramethyl-2H-inden-2-one, 9CI
• 1,4,4,7a-Tetramethyl-1,4,5,7a-tetrahydro-2H-inden-2-one
• SCHEMBL18339273
• DTXSID401019719
• 1,4,4,7a-tetramethyl-1,5-dihydroinden-2-one
• CHEBI:168238
• 2,2,6,7-Tetramethylbicyclo[4.3.0]nona-1(9),4-dien
• DTXCID701477633
• 2,2,6,7-tetramethyl bicyclo(4.3.0)nona-4,9(1)-dien-8-one
• 2,2,6,7-tetramethylbicyclo(4.3.0)nona-1(9),4-dien-8-one
• FEMA 4522

• Inchi： InChI=1S/C13H18O/c1-9-10(14)8-11-12(2,3)6-5-7-13(9,11)4/h5,7-9H,6H2,1-4H3
• InChI Key： KTDAEZJBJUWAPC-UHFFFAOYSA-N
• SMILES： CC1C(=O)C=C2C1(C=CCC2(C)C)C

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones